Cas no 384799-68-2 (4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 384799-68-2
• MF: C₂₆H₂₄N₄O₃
• MW: 440.493765830994
• CID: 5964106
• PubChem ID: 3742144
• Update Time: 2025-08-04

4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one
• 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2(1H)-one
• 2(1H)-Quinolinone, 3-nitro-1-phenyl-4-[4-(phenylmethyl)-1-piperazinyl]-
• 384799-68-2
• F1092-0511
• Z56844353
• 4-(4-BENZYL-PIPERAZIN-1-YL)-3-NITRO-1-PHENYL-1H-QUINOLIN-2-ONE
• 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenylquinolin-2-one
• CBMicro_034060
• Oprea1_130436
• BIM-0039454.P001
• CBMicro_039610
• AKOS001020343
• Cambridge id 5967457

• Inchi： 1S/C26H24N4O3/c31-26-25(30(32)33)24(28-17-15-27(16-18-28)19-20-9-3-1-4-10-20)22-13-7-8-14-23(22)29(26)21-11-5-2-6-12-21/h1-14H,15-19H2
• InChI Key： WPGVTLHKHDVJES-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(N2CCN(CC3=CC=CC=C3)CC2)=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 440.18484064g/mol
• Monoisotopic Mass: 440.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 574.7±50.0 °C(Predicted)
• pka: 7.59±0.10(Predicted)

Additional information on 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one

Chemical Profile of 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one (CAS No. 384799-68-2)

4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 384799-68-2, belongs to the class of dihydroquinoline derivatives, which are well-documented for their diverse biological activities. The presence of a nitro group at the 3-position and a benzylpiperazine moiety at the 4-position introduces specific electronic and steric properties that modulate its interactions with biological targets.

The molecular framework of this compound consists of a fused heterocyclic system, which is a common motif in bioactive molecules. The dihydroquinoline core is particularly relevant in medicinal chemistry, as it has been extensively explored for its potential in treating various diseases, including neurological disorders and infectious diseases. The nitro group not only contributes to the electronic properties of the molecule but also serves as a handle for further chemical modifications, enabling the synthesis of analogues with tailored biological profiles.

The benzylpiperazine substituent is another critical feature that influences the pharmacological properties of 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one. Piperazine derivatives are known for their ability to interact with multiple receptor families, making them valuable scaffolds for drug discovery. Specifically, the 4-benzylpiperazine moiety can modulate the binding affinity and selectivity of the compound towards target proteins, which is crucial for minimizing side effects and enhancing therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the nitro group and the benzylpiperazine moiety work synergistically to enhance binding affinity to certain enzymes and receptors. For instance, computational studies have indicated that this compound may interact with enzymes involved in neurotransmitter synthesis and metabolism, which could be relevant for treating neurological conditions.

In vitro studies have begun to unravel the potential pharmacological effects of 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one. Preliminary findings suggest that it exhibits inhibitory activity against certain enzymes associated with inflammation and oxidative stress. These effects are particularly intriguing given the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases. Additionally, the compound has shown promise in preliminary assays related to central nervous system (CNS) disorders, indicating its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of a phenyl derivative, followed by cyclization to form the dihydroquinoline core. Subsequent functional group transformations introduce the benzylpiperazine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to larger-scale applications.

The chemical stability and solubility profile of 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one are critical factors that influence its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Solubility studies indicate moderate solubility in water but higher solubility in organic solvents, which may impact its formulation as an oral or injectable drug.

Future research directions for this compound include further exploration of its pharmacological profile through more comprehensive in vitro and in vivo studies. Additionally, structure-based drug design approaches could be employed to optimize its binding properties and reduce potential liabilities. The integration of machine learning models into drug discovery pipelines may also accelerate the identification of novel analogues with enhanced therapeutic potential.

The broader significance of this compound lies in its contribution to the expanding library of bioactive molecules derived from dihydroquinoline scaffolds. As research continues to uncover new therapeutic applications for these compounds, 4-(4-benzylpiperazin-1-yl)-3-nitro-1-phenyl-1,2-dihydroquinolin-2-one represents a promising candidate for further development into novel pharmaceutical agents.